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Compound of Interest

Compound Name: Chst15-IN-1

Cat. No.: B10831138

Essential Safety and Handling Guide for Chst15-
IN-1

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Chst15-IN-1. It is intended to supplement, not
replace, your institution's standard safety protocols and a thorough review of any available
Safety Data Sheet (SDS).

Understanding the Compound: Chst15-IN-1

Chst15-IN-1 is a potent, reversible covalent inhibitor of Carbohydrate Sulfotransferase 15
(CHST15). CHST15 is an enzyme that plays a significant role in various biological processes,
including tumor progression and neuronal repair, by modifying chondroitin sulfate chains.[1][2]
As a covalent inhibitor, Chst15-IN-1 is designed to form a strong bond with its target protein,
which necessitates careful handling to minimize unintended off-target interactions.[3][4]

Quantitative Data Summary
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Property Value Source
CAS Number 2158198-77-5 Internal
Molecular Formula C17H11BrCI2N20s3 Internal
Molecular Weight 442.09 g/mol Internal
Solubility Soluble in DMSO Internal

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet, a conservative approach to personal
protection is recommended. The following PPE should be considered the minimum requirement
when handling Chst15-IN-1 in solid (powder) or solution form.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields or
chemical splash goggles. A
face shield should be worn in
addition to goggles when there
is a significant risk of
splashing.[5][6]

Protects against accidental
splashes of the compound in
solution, which could cause
eye irritation or absorption. The
powder form can also be an

irritant if it becomes airborne.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber).[6]
[7] Double gloving is

recommended.

Prevents skin contact and
absorption. Since Chst15-IN-1
is often dissolved in DMSO,
which can facilitate the
absorption of other chemicals
through the skin, appropriate
glove selection is critical.[7]

Body Protection

A fully buttoned laboratory
coat. Consider a chemically
resistant apron for larger
quantities.[5][8]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for
small-scale laboratory use if
handled in a well-ventilated
area or a chemical fume hood.
If there is a risk of generating
aerosols or dust, a NIOSH-
approved respirator may be

necessary.

Minimizes the risk of inhaling
the compound, especially in its

powdered form.

Operational and Disposal Plans

Handling Procedures:

o Engineering Controls: All work with Chst15-IN-1, both in solid and solution form, should be

conducted in a well-ventilated laboratory. A certified chemical fume hood is highly

recommended, especially when handling the powder or preparing stock solutions.
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» Weighing: To prevent inhalation of the powder, weigh Chst15-IN-1 in a fume hood or a
ventilated balance enclosure.

e Solution Preparation: Chst15-IN-1 is commonly dissolved in Dimethyl Sulfoxide (DMSO).[9]
DMSO can penetrate the skin and may carry dissolved chemicals with it.[7] Therefore,
extreme caution should be exercised when preparing and handling DMSO solutions of
Chst15-IN-1.

» Avoid Contamination: Prevent contact with skin, eyes, and clothing. Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling.

Storage:
o Store Chst15-IN-1 in a tightly sealed, light-resistant container.

» Follow the supplier's recommendations for storage temperature, which is typically at -20°C or
-80°C for long-term stability.

Spill Management:

o Small Spills: For small spills of a solution, absorb the liquid with an inert material (e.qg.,
vermiculite, sand, or earth) and place it in a sealed container for disposal.[10] Clean the spill
area with a suitable solvent and then with soap and water.

» Large Spills: For larger spills, evacuate the area and prevent entry. Contact your institution's
environmental health and safety department for guidance.

Disposal Plan:

e Dispose of Chst15-IN-1 and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

e Waste containing DMSO should be treated as hazardous chemical waste.[11] Do not
dispose of it down the drain.[10] Collect all waste in properly labeled, sealed containers.

Experimental Protocols
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While specific experimental protocols will vary, the following provides a general framework for
working with Chst15-IN-1 in a laboratory setting.

Preparation of a 10 mM Stock Solution in DMSO:

e Pre-weigh: In a chemical fume hood, carefully weigh the desired amount of Chst15-IN-1
powder into a sterile, conical tube. For example, to prepare 1 mL of a 10 mM stock solution,
weigh 4.42 mg of Chst15-IN-1 (MW = 442.09 g/mol ).

e Solubilization: Add the appropriate volume of anhydrous DMSO to the tube.

o Vortex: Vortex the solution until the Chst15-IN-1 is completely dissolved. Gentle warming
may be required to aid dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles and store at -20°C or -80°C.

Signaling Pathway and Experimental Workflow
Visualization

CHST15 in Cancer Progression

CHST15 has been shown to be involved in cancer progression through various signaling
pathways. For instance, in esophageal cancer, CHST15 may promote cell proliferation and
inhibit apoptosis through the CHST15/ILKAP/CCND1 and CHST15/RABL6/PMAIP1 signaling
axes.[12] In pancreatic cancer, the CHST15-CS-E axis is considered a potential therapeutic
target.[13][14] Furthermore, in prostate cancer, an increase in CHST15 expression has been
linked to the activation of non-canonical WNT signaling.[15]
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Caption: CHST15 signaling pathways in different cancers.
Experimental Workflow for Handling Chst15-IN-1

The following diagram outlines a general workflow for handling Chst15-IN-1 in a laboratory
setting, from receipt of the compound to its final application in an experiment.
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Caption: General laboratory workflow for Chst15-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Chst15-IN-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831138#personal-protective-equipment-for-
handling-chst15-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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